N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C22H24N4O5S/c1-15-4-3-13-26(14-15)32(28,29)19-11-7-16(8-12-19)20(27)23-22-25-24-21(31-22)17-5-9-18(30-2)10-6-17/h5-12,15H,3-4,13-14H2,1-2H3,(H,23,25,27)
• InChI Key: GYYFEEMDMXOJBW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=C(C=C4)OC
• Molecular Formula: C22H24N4O5S
• Molecular Weight: 456.5 g/mol

Description

N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C22H24N4O5S and its molecular weight is 456.52. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Evaluation

This compound and its analogues have been extensively studied for their pharmacological properties, particularly as serotonin 5-HT(1B/1D) receptor antagonists. These studies aim to understand their potential in treating neurological disorders. For instance, compounds related to N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide demonstrated pronounced effects in serotonin release and were explored for augmenting certain therapeutic effects (Liao et al., 2000). Additionally, these compounds have shown anticancer (Salahuddin et al., 2014), antimicrobial, and antitubercular activities (Shingare et al., 2022), highlighting their broad therapeutic potential.

Chemical Properties and Structure Analysis

The chemical structure and properties of compounds related to this compound have been the subject of intensive study. Investigations into their crystal structure, Hirshfeld surface analysis, and density functional theory (DFT) calculations provide insights into their reactive sites and molecular behavior (Kumara et al., 2017). These studies are crucial for understanding the compound's interactions at the molecular level and its stability under various conditions.

Synthesis and Characterization

The synthesis and characterization of derivatives of this compound have been explored to discover novel compounds with enhanced biological activities. Research has focused on developing new synthetic routes and characterizing these compounds using modern spectroscopic methods (Aghekyan et al., 2020). These efforts contribute to the expansion of the chemical space around this scaffold, exploring its potential for various biomedical applications.